Cas no 57357-81-0 (1,5-Cyclononadiene)

1,5-Cyclononadiene structure
1,5-Cyclononadiene structure
Product Name:1,5-Cyclononadiene
CAS No:57357-81-0
MF:C9H14
MW:122.207462787628
CID:1604128
Update Time:2024-09-11

1,5-Cyclononadiene Chemical and Physical Properties

Names and Identifiers

    • 1,5-Cyclononadiene
    • cyclonona-1,5-diene
    • Inchi: 1S/C9H14/c1-2-4-6-8-9-7-5-3-1/h1-2,7,9H,3-6,8H2/b2-1-,9-7-
    • InChI Key: UWMOLRCQDVCRLG-NQOXHWNZSA-N
    • SMILES: C1CCCC=CCCC=1 |c:4,8|

Computed Properties

  • Exact Mass: 122.10962
  • Monoisotopic Mass: 122.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 95.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2

Experimental Properties

  • Density: 0.835±0.06 g/cm3(Predicted)
  • Boiling Point: 172.7±20.0 °C(Predicted)
  • PSA: 0
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